5-(1-(4-(Benzyloxy)benzyl)azetidin-3-yl)-3-(furan-2-yl)-1,2,4-oxadiazole oxalate

• IUPAC Name: 3-(furan-2-yl)-5-[1-[(4-phenylmethoxyphenyl)methyl]azetidin-3-yl]-1,2,4-oxadiazole;oxalic acid
• InChI: InChI=1S/C23H21N3O3.C2H2O4/c1-2-5-18(6-3-1)16-28-20-10-8-17(9-11-20)13-26-14-19(15-26)23-24-22(25-29-23)21-7-4-12-27-21;3-1(4)2(5)6/h1-12,19H,13-16H2;(H,3,4)(H,5,6)
• InChI Key: ZMSVKTAVLSLLAT-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1CC2=CC=C(C=C2)OCC3=CC=CC=C3)C4=NC(=NO4)C5=CC=CO5.C(=O)(C(=O)O)O
• Molecular Formula: C25H23N3O7
• Molecular Weight: 477.5 g/mol

Description

5-(1-(4-(Benzyloxy)benzyl)azetidin-3-yl)-3-(furan-2-yl)-1,2,4-oxadiazole oxalate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Photochemical Properties

The photochemical behavior of 1,3,4-oxadiazoles and furans has been studied, revealing their ability to undergo cycloaddition reactions under UV irradiation. This property can be harnessed in synthetic chemistry for constructing complex molecular architectures, potentially including the synthesis of new drug molecules or materials with unique optical properties (Tsuge, Oe, & Tashiro, 1973).

Biological Activities

Compounds containing oxadiazole and furoxan moieties have demonstrated a broad spectrum of biological activities. These include antimicrobial, antiparasitic, and anticancer effects, as well as vasorelaxant activity. The versatility in biological activities suggests the potential of the compound for drug discovery and development (Cerecetto & Porcal, 2005).

Synthetic Utility

The 1,3,4-oxadiazole nucleus, in particular, has been identified as an important synthon in drug development, given its presence in several commercially available drugs with diverse therapeutic applications. This highlights the compound's synthetic utility and its potential role in generating novel therapeutic agents (Siwach & Verma, 2020).

Mechanistic Insights

Studies on furoxans have elucidated their mechanism of action in biological systems, such as the vasodilator action mediated through the generation of nitric oxide. This mechanistic insight can guide the development of compounds for specific therapeutic purposes, leveraging the nitric oxide-donating properties of furoxans (Feelisch, Schönafinger, & Noack, 1992).

Drug Development and Pharmacological Potential

The integration of oxadiazole and furan moieties into drug molecules has been explored, with compounds showing promising pharmacological profiles, including tyrosinase inhibition. This suggests the potential of the compound for contributing to the development of new treatments for conditions like melanoma or as skin whitening agents, highlighting its therapeutic potential (Irfan et al., 2022).